2-Amino-1-trityl-imidazole

• CAS No.: 185563-93-3
• Molecular Formula: C22H19N3
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 1-tritylimidazol-2-amine
• InChI: InChI=1S/C22H19N3/c23-21-24-16-17-25(21)22(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20/h1-17H,(H2,23,24)
• InChI Key: HKYAKZXAOGNRHX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(C2=CC=CC=C2)(C3=CC=CC=C3)N4C=CN=C4N
• Synonyms: 2-AMINO-1-TRITYL-IMIDAZOLE

Description

2-Amino-1-trityl-imidazole, also known as this compound, is a useful research compound. Its molecular formula is C22H19N3 and its molecular weight is 325.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3 (44.64 g, 117 mmol) was added reagent grade ethanol (1200 mL), glacial acetic acid (20.65 mL) and hydrazine (26 mL). The reaction mixture was stirred at 50° C. for 5 hrs. Solvent was removed and to the crude product was added methylene chloride (1,500 ml) and 1 N sodium hydroxide (67 ml) with stirring at room temperature for 15 minutes. The two resulting layers were separated and the organic layer was washed with brine (2×300 mL), dried over anhydrous sodium sulfate, filtered and solvent removed in vacuo to obtain 1-trityl-2-aminoimidazole, 4 (37.2 g, 97%). M.p. 196-199° C.